Cas no 853648-47-2 (7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE)

• Product Name: 7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE
• CAS No: 853648-47-2
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD20526701
• CID: 4660500
• PubChem ID: 67971946
• Update Time: 2025-06-22

7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE Chemical and Physical Properties

Names and Identifiers

• 7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE
• 7,8-Dihydro-5H-[1,7]naphthyridin-6-one
• 7,8-Dihydro-1,7-naphthyridin-6(5H)-one (ACI)
• CS-0197573
• 7,8-dihydro-5H-1,7-naphthyridin-6-one
• MFCD20526701
• SCHEMBL9933161
• XYLHYWKYZKPDRD-UHFFFAOYSA-N
• 853648-47-2

• MDL： MFCD20526701
• Inchi： 1S/C8H8N2O/c11-8-4-6-2-1-3-9-7(6)5-10-8/h1-3H,4-5H2,(H,10,11)
• InChI Key： XYLHYWKYZKPDRD-UHFFFAOYSA-N
• SMILES： O=C1CC2C(=NC=CC=2)CN1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 42Ų

Additional information on 7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE

7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE: A Comprehensive Overview

The compound with CAS No. 853648-47-2, commonly referred to as 7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of naphthyridinones, which are known for their unique structural features and potential biological activities. The naphthyridinone framework is characterized by a bicyclic system consisting of a naphthalene ring fused with a pyridone moiety. The dihydro designation in the name indicates the presence of two hydrogen atoms in specific positions of the ring system, which contributes to its distinct electronic properties and reactivity.

Recent studies have highlighted the importance of naphthyridinones in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Researchers have explored the naphthyridinone core as a scaffold for designing molecules with enhanced bioavailability and selectivity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE exhibit potent inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores the potential of this compound as a lead molecule for therapeutic intervention.

The synthesis of 7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE involves a multi-step process that typically begins with the preparation of a suitable naphthalene derivative. One common approach involves the cyclization of an appropriately substituted aldehyde or ketone under acidic conditions to form the pyridone ring. The dihydro functionality is introduced through hydrogenation or reduction steps, ensuring precise control over the stereochemistry of the molecule. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions and improve yields.

From a structural perspective, 7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE exhibits a planar geometry due to conjugation within the aromatic system. This planarity enhances its ability to interact with biological targets such as enzymes and receptors. Computational studies using molecular docking have revealed that the compound can form favorable interactions with key residues in protein binding pockets. For example, a 2023 computational study published in *Computational Biology* showed that naphthyridinones like this compound can act as inhibitors of histone deacetylases (HDACs), which are implicated in various diseases including cancer and neurodegenerative disorders.

The pharmacokinetic properties of 7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE have also been investigated in preclinical models. Studies conducted in mice demonstrated moderate absorption and distribution profiles, with significant accumulation observed in liver and kidney tissues. These findings suggest that further optimization may be required to enhance its bioavailability for therapeutic applications. Researchers are currently exploring strategies such as prodrug design and formulation modifications to address these limitations.

In conclusion, 7,8-DIHYDRO-1,7-NAPHTHYRIDIN-6(5H)-ONE represents a promising lead compound for drug discovery efforts targeting various disease states. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound is poised to play a significant role in advancing medicinal chemistry.